Cas no 4235-20-5 (5-Chloro-2-(phenylsulfanyl)aniline)

• Product Name: 5-Chloro-2-(phenylsulfanyl)aniline
• CAS No: 4235-20-5
• MF: C₁₂H₁₀ClNS
• MW: 235.732500553131
• CID: 928010
• PubChem ID: 2063717
• Update Time: 2025-10-28

5-Chloro-2-(phenylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-chlorodiphenylsulfide
• 5-chloro-2-phenylsulfanylaniline
• 5-CHLORO-2-PHENYLSULFANYL-PHENYLAMINE
• 5-chloro-2-phenylsulfanyl-aniline
• 5-chloro-2-phenylthiophenylamine
• chloro-5 phenylthio-2 phenylamine
• 5-chloro-2-(phenylthio)aniline
• EN300-06042
• AB01099572-03
• Enamine_005455
• 5-chloro-2(phenylthio)benzenamine
• CHEMBL197537
• 5-chloro-2-(phenylthio)benzeneamine
• G25952
• SB81116
• 4235-20-5
• 5-chloro-2-(phenylthio]benzeneamine
• 2-amino-4-chloro-phenyl phenyl sulfide
• 5-chloro-2-(phenylsulfanyl)aniline
• RIEQPYFIRMWZRX-UHFFFAOYSA-N
• SCHEMBL3521485
• AKOS008966881
• DTXSID60366316
• NCGC00329299-01
• CS-0220202
• Z56915946
• HMS1409H21
• BDBM50178813
• 5-Chloro-2-(phenylsulfanyl)aniline

• MDL： MFCD01073765
• Inchi： 1S/C12H10ClNS/c13-9-6-7-12(11(14)8-9)15-10-4-2-1-3-5-10/h1-8H,14H2
• InChI Key： RIEQPYFIRMWZRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.02200
• Monoisotopic Mass: 235.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 51.32000
• LogP: 4.65460

Additional information on 5-Chloro-2-(phenylsulfanyl)aniline

5-Chloro-2-(phenylsulfanyl)aniline (CAS No. 4235-20-5): A Comprehensive Overview

5-Chloro-2-(phenylsulfanyl)aniline, also known by its CAS number 4235-20-5, is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro-substituted aniline moiety and a phenylthio group. These structural features endow the compound with a range of chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 5-Chloro-2-(phenylsulfanyl)aniline is C₁₃H₁₁ClNS, and its molecular weight is approximately 246.74 g/mol. The compound exists as a white to off-white solid at room temperature and is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 88-90°C, and it has a boiling point of approximately 300°C at atmospheric pressure.

In the realm of chemical synthesis, 5-Chloro-2-(phenylsulfanyl)aniline serves as a key intermediate in the preparation of various functionalized aromatic compounds. The presence of the chloro group and the phenylthio moiety provides multiple reactive sites that can be exploited for further functionalization. For instance, the chloro group can be readily substituted with other functional groups through nucleophilic substitution reactions, while the phenylthio group can undergo oxidation to form sulfoxides or sulfones. These transformations are crucial for the synthesis of complex molecules used in pharmaceuticals, dyes, and other industrial applications.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 5-Chloro-2-(phenylsulfanyl)aniline as a starting material for the development of novel therapeutic agents. One notable area of research involves its use in the synthesis of antitumor agents. Studies have shown that derivatives of this compound exhibit potent anticancer activity against various human cancer cell lines. For example, a recent study published in the Journal of Medicinal Chemistry reported that a series of substituted 5-Chloro-2-(phenylsulfanyl)anilines demonstrated significant cytotoxic effects on breast cancer cells, with some derivatives showing selective activity against drug-resistant cell lines.

Beyond its applications in pharmaceutical research, 5-Chloro-2-(phenylsulfanyl)aniline has also found utility in materials science. The compound can be used as a precursor for the synthesis of conductive polymers and other advanced materials with unique electronic properties. These materials have potential applications in areas such as organic electronics, sensors, and energy storage devices. For instance, researchers at the University of California have developed conductive polymers derived from 5-Chloro-2-(phenylsulfanyl)aniline, which exhibit high electrical conductivity and stability under various environmental conditions.

The safety profile of 5-Chloro-2-(phenylsulfanyl)aniline is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from strong oxidizers and incompatible materials. Personal protective equipment such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 5-Chloro-2-(phenylsulfanyl)aniline (CAS No. 4235-20-5) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable intermediate for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.